1,5-bis(4-methoxyphenyl)-3-(2-thienyl)-1,5-pentanedione
Overview
Description
1,5-bis(4-methoxyphenyl)-3-(2-thienyl)-1,5-pentanedione, commonly known as Dibenzoylmethane (DBM), is a natural compound found in many plants. It has attracted significant attention in the scientific community due to its various biological properties, including anti-inflammatory, antioxidant, and anti-cancer effects. DBM is also a promising candidate for the development of new drugs and therapies.
Mechanism of Action
The mechanism of action of 1,5-bis(4-methoxyphenyl)-3-(2-thienyl)-1,5-pentanedione is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant and detoxification enzymes. This compound has also been found to inhibit the NF-κB pathway, which plays a key role in inflammation and cancer. Furthermore, this compound has been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cancer cell growth. This compound has also been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Furthermore, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
1,5-bis(4-methoxyphenyl)-3-(2-thienyl)-1,5-pentanedione has several advantages for lab experiments. It is a natural compound that can be easily synthesized and purified. It has also been extensively studied, and its biological properties are well-characterized. However, this compound has some limitations for lab experiments. Its low solubility in water can make it challenging to use in cell-based assays. Additionally, its potential toxicity at high concentrations should be taken into consideration.
Future Directions
There are several future directions for the study of 1,5-bis(4-methoxyphenyl)-3-(2-thienyl)-1,5-pentanedione. One area of interest is the development of new drugs and therapies based on this compound. This compound has been found to have promising anti-cancer effects, and further research could lead to the development of new cancer treatments. Additionally, this compound has been shown to have neuroprotective effects, and further research could lead to the development of new treatments for neurodegenerative diseases. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of this compound. Further research could help to determine the optimal dosing and administration of this compound for therapeutic use. Finally, the study of the interactions between this compound and other compounds could lead to the development of new drug combinations with enhanced therapeutic effects.
Conclusion:
In conclusion, this compound is a natural compound with various biological properties, including anti-inflammatory, antioxidant, and anti-cancer effects. It has potential therapeutic applications and is a promising candidate for the development of new drugs and therapies. This compound has been extensively studied, and its biological properties are well-characterized. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
1,5-bis(4-methoxyphenyl)-3-(2-thienyl)-1,5-pentanedione has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. This compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce inflammation in various animal models. This compound has also been shown to have potent antioxidant activity, which could protect against oxidative stress-induced damage. Additionally, this compound has been found to have anti-cancer effects, including the inhibition of cancer cell growth and induction of apoptosis.
Properties
IUPAC Name |
1,5-bis(4-methoxyphenyl)-3-thiophen-2-ylpentane-1,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22O4S/c1-26-19-9-5-16(6-10-19)21(24)14-18(23-4-3-13-28-23)15-22(25)17-7-11-20(27-2)12-8-17/h3-13,18H,14-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAOJAYNKLUMQRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CC(CC(=O)C2=CC=C(C=C2)OC)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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